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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling and storage of 4-
Amino-5-bromonicotinic acid (CAS No. 52834-08-9). Adherence to these protocols is crucial

to ensure personnel safety and maintain the integrity of the compound for research and

development purposes.

Compound Information
Property Value Reference

CAS Number 52834-08-9 [1][2]

Molecular Formula C₆H₅BrN₂O₂ [1][2]

Molecular Weight 217.02 g/mol [1][2]

Appearance Off-white powder/solid [3]

Purity ≥95% [1]

Storage Conditions
Proper storage is essential to maintain the stability and purity of 4-Amino-5-bromonicotinic
acid.
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Parameter Recommendation Source

Temperature 2-8°C or Room Temperature [1][2]

Atmosphere

Store in a dry, well-ventilated

place. Keep container tightly

closed.

[2][3]

Light Protect from light. [4]

Incompatibilities Strong oxidizing agents. [4]

Note: While some suppliers suggest room temperature storage, refrigeration at 2-8°C in a

tightly sealed container is recommended for long-term stability.[1][2]

Safety and Handling
3.1. Hazard Identification

4-Amino-5-bromonicotinic acid is classified with the following hazards:

Hazard Statement Description Pictogram Signal Word

H302 Harmful if swallowed GHS07 Warning

H315 Causes skin irritation GHS07 Warning

H319
Causes serious eye

irritation
GHS07 Warning

H332 Harmful if inhaled GHS07 Warning

H335
May cause respiratory

irritation
GHS07 Warning

Source:[2][5]

3.2. Personal Protective Equipment (PPE)

A comprehensive approach to safety involves the consistent use of appropriate PPE.
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Caption: Personal Protective Equipment (PPE) Workflow.

Experimental Protocols
4.1. Weighing and Aliquoting

Preparation: Ensure the chemical fume hood is operational and the work surface is clean.

Assemble all necessary equipment, including a calibrated analytical balance, weighing paper

or boat, spatula, and appropriate storage vials.

PPE: Don a lab coat, chemical-resistant gloves, and safety goggles.
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Procedure:

Perform all manipulations within the fume hood to minimize inhalation exposure.

Carefully transfer the desired amount of 4-Amino-5-bromonicotinic acid from the stock

container to the weighing vessel using a clean spatula.

Avoid generating dust. If dust is observed, ensure ventilation is adequate. For larger

quantities, a respirator is recommended.[6]

Securely close the stock container immediately after use.

Transfer the weighed compound to a labeled storage vial.

Cleanup: Clean the spatula and balance with an appropriate solvent (e.g., ethanol) and wipe

down the work surface. Dispose of contaminated weighing paper and gloves in the

designated chemical waste.

4.2. Solubilization

Note: Specific solubility data in various solvents is not readily available. It is recommended to

perform small-scale solubility tests before preparing stock solutions.

Solvent Selection: Based on experimental needs, select an appropriate solvent. Common

solvents for similar compounds include dimethyl sulfoxide (DMSO) and N,N-

dimethylformamide (DMF). For aqueous buffers, the pH may need to be adjusted to facilitate

dissolution.

Procedure:

In a chemical fume hood, add the chosen solvent to the vial containing the weighed 4-
Amino-5-bromonicotinic acid.

Vortex or sonicate the mixture to aid dissolution. Gentle heating may be applied if

necessary, but monitor for any signs of degradation.

Visually inspect the solution to ensure complete dissolution before use in experiments.
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Storage of Solutions: Store stock solutions at -20°C or -80°C for long-term stability, protected

from light. Before use, allow the solution to thaw completely and equilibrate to room

temperature.

4.3. Spill and Waste Management

spill

evacuate

notify

ppe

contain

collect
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Caption: Spill Response Workflow.

Small Spills:

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

vermiculite, sand, or earth).[6]

Carefully sweep or scoop the material into a labeled, sealable container for chemical

waste.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills:

Evacuate the immediate area and prevent entry.

Notify your supervisor and the institutional safety office immediately.

Allow only trained personnel with appropriate respiratory protection to clean up the spill.

Waste Disposal: Dispose of unused 4-Amino-5-bromonicotinic acid and any contaminated

materials in accordance with local, state, and federal regulations.[3][7] Do not dispose of

down the drain.

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[3][7]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[3][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][7]

For all exposures, it is imperative to show the Safety Data Sheet (SDS) to the attending

medical personnel.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemscene.com/cs-w006865.html
https://cdn.liberty.edu/content/3dtours/Baseball_Stadium/Baseball_Stadium.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F6517999108%27)%3B%22%3E%3C/krpano%3E
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13589~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:17:52~~5-Bromonicotinic%20acid~~
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-Z3.pdf
https://achmem.com/products/cat-no-bdjhh056200
https://aksci.com/sds/B031_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC211392500&productDescription=5-BROMONICOTINIC+ACID+98%25&vendorId=VN00032119&countryCode=US&language=en
https://file.bldpharm.com/static/upload/prosds/bldsds/753/SDS-BD752618.pdf
https://www.benchchem.com/product/b1287460#laboratory-handling-and-storage-of-4-amino-5-bromonicotinic-acid
https://www.benchchem.com/product/b1287460#laboratory-handling-and-storage-of-4-amino-5-bromonicotinic-acid
https://www.benchchem.com/product/b1287460#laboratory-handling-and-storage-of-4-amino-5-bromonicotinic-acid
https://www.benchchem.com/product/b1287460#laboratory-handling-and-storage-of-4-amino-5-bromonicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1287460?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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